Cas no 2616-72-0 (Naphthol AS-TR Phosphate)

• Product name: Naphthol AS-TR Phosphate
• CAS No: 2616-72-0
• MF: C₁₈H₁₅ClNO₅P
• MW: 391.742164850235
• MDL: MFCD00042716
• CID: 265608
• PubChem ID: 125307298

Naphthol AS-TR Phosphate Chemical and Physical Properties

Names and Identifiers

• 3-((4-Chloro-2-methylphenyl)carbamoyl)naphthalen-2-yl dihydrogen phosphate
• Naphthol AS-TR Phosphate [for Biochemical Research]
• [3-[(4-chloro-2-methylphenyl)carbamoyl]naphthalen-2-yl] dihydrogen phosphate
• 2-Naphthalenecarboxamide,N-(4-chloro-2-methylphenyl)-3-(phosphonooxy)-
• N-(4-Chloro-2-Methylphenyl)-3-(Phosphonooxy)Naphthalene-2-Carboxamide
• NAPHTHOL AS-TR PHOSPHATE FREE ACID NAPHTHOL FREE
• 3-[(4-Chloro-o-tolyl)carbamoyl]-2-naphthylphosphoric Acid
• 4'-CHLORO-3-HYDROXY-2'-METHYL-2-NAPHTHALILIDE MONOPHOSPHATE ESTER
• EINECS 220-046-7
• Naphthol AS-TR phosphate
• naphthol-as-tr-phosphate
• 3-[(4-chloro-2-methyl
• HY-130767
• 3-[(4-chloro-2-methylanilino)carbonyl]-2-naphthyl dihydrogen phosphate
• NS00028039
• C2250
• CS-0113275
• AS-72791
• 3-((4-Chloro-2-methylphenyl)carbamoyl)naphthalen-2-yldihydrogenphosphate
• SCHEMBL2563831
• MFCD00042716
• Naphthol AS-TR phosphate, for histology, >=98.0% (HPLC)
• 2616-72-0
• 3-(4-chloro-2-methylphenylcarbamoyl)naphthalen-2-yl dihydrogen phosphate
• AKOS015913347
• DTXSID10180781
• NASTRp
• FT-0634397
• N-(4-Chloro-2-methylphenyl)-3-(phosphonooxy)-2-naphthalenecarboxamide
• 2-Naphthalenecarboxamide, N-(4-chloro-2-methylphenyl)-3-(phosphonooxy)-
• ({3-[(4-chloro-2-methylphenyl)carbamoyl]naphthalen-2-yl}oxy)phosphonic acid
• DB-046851
• {3-[(4-chloro-2-methylphenyl)carbamoyl]naphthalen-2-yl}oxyphosphonic acid
• GLXC-15733
• SHTFMUPUBYXPCD-UHFFFAOYSA-N
• Naphthol AS-TR Phosphate

• MDL： MFCD00042716
• Inchi： 1S/C18H15ClNO5P/c1-11-8-14(19)6-7-16(11)20-18(21)15-9-12-4-2-3-5-13(12)10-17(15)25-26(22,23)24/h2-10H,1H3,(H,20,21)(H2,22,23,24)
• InChI Key： SHTFMUPUBYXPCD-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])N([H])C(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])=C1OP(=O)(O[H])O[H])=O

Computed Properties

• Exact Mass: 391.03800
• Monoisotopic Mass: 391.0376373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.5±0.1 g/cm3
• PSA: 105.67000
• LogP: 4.59840
• Solubility: Not available

Naphthol AS-TR Phosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：<0°C

Naphthol AS-TR Phosphate Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Naphthol AS-TR Phosphate

Comprehensive Guide to Naphthol AS-TR Phosphate (CAS No. 2616-72-0): Properties, Applications, and Industry Insights

Naphthol AS-TR Phosphate (CAS No. 2616-72-0) is a specialized organic compound widely utilized in biochemical and industrial applications. As a derivative of the Naphthol AS series, this phosphate ester plays a critical role in enzymatic assays, histochemistry, and diagnostic reagents. Its unique molecular structure, combining a naphthol backbone with a phosphate group, enables precise detection of alkaline phosphatase activity—a feature highly valued in medical research and biotechnology.

In recent years, the demand for Naphthol AS-TR Phosphate has surged due to its compatibility with modern high-throughput screening techniques and automated diagnostic systems. Researchers frequently search for "Naphthol AS-TR Phosphate solubility," "CAS 2616-72-0 applications," or "alternative substrates for alkaline phosphatase," reflecting its importance in optimizing laboratory workflows. The compound's stability in aqueous buffers and sensitivity to enzymatic hydrolysis make it a preferred choice over traditional chromogenic substrates.

From a molecular perspective, 2616-72-0 exhibits excellent spectral properties with an absorption peak at 500-520 nm upon enzymatic cleavage, facilitating colorimetric quantification. This characteristic aligns with the growing trend toward non-radioactive detection methods in life sciences. Industry reports highlight its expanding use in ELISA kits and point-of-care testing devices, particularly for autoimmune disease markers and bone metabolism studies.

Environmental and safety considerations for Naphthol AS-TR Phosphate follow standard laboratory chemical protocols. While not classified as hazardous under GHS criteria, proper handling guidelines—often searched as "CAS 2616-72-0 safety data sheet"—recommend using personal protective equipment during preparation. The compound's biodegradability profile has also gained attention amidst increasing focus on green chemistry principles in diagnostic manufacturing.

Technological advancements have further enhanced the utility of Naphthol AS-TR Phosphate. Recent publications describe its integration with nanoparticle-based detection systems and microfluidic platforms, addressing the need for rapid, low-volume assays. These innovations respond to frequent search queries like "improving assay sensitivity with Naphthol derivatives" or "next-generation phosphatase substrates."

The global market for Naphthol AS-TR Phosphate reflects broader trends in precision medicine and in vitro diagnostics. Analytical studies project steady growth, particularly in Asia-Pacific regions where clinical laboratory infrastructure expansion continues. Manufacturers are responding with improved synthesis protocols—often searched as "2616-72-0 synthesis optimization"—to ensure batch-to-batch consistency for critical diagnostic applications.

Comparative studies between Naphthol AS-TR Phosphate and newer fluorogenic substrates remain an active research area. While fluorescent alternatives gain popularity, many laboratories still prefer this compound for its cost-effectiveness and protocol compatibility with legacy equipment. This dichotomy fuels ongoing discussions in scientific forums about "chromogenic vs. fluorescent substrates in diagnostic assays."

Storage and stability data for CAS 2616-72-0 indicate optimal performance when kept at -20°C in anhydrous conditions—a detail frequently queried as "long-term storage of Naphthol AS-TR Phosphate." The compound typically maintains >95% purity for 24 months under recommended conditions, making it suitable for diagnostic reagent stockpiling and research supply chains.

Emerging applications in plant biology research have expanded the scope of Naphthol AS-TR Phosphate, particularly in studying phosphatase activity in crop species. This agricultural dimension answers growing search trends like "enzyme substrates for plant stress response analysis." Such interdisciplinary uses demonstrate the compound's versatility beyond traditional medical diagnostics.

Quality control specifications for 2616-72-0 emphasize HPLC purity verification and endotoxin testing—key concerns for in vitro diagnostic (IVD) manufacturers. Regulatory compliance documents, often searched as "Naphthol AS-TR Phosphate IVD certification," detail the compound's acceptance in FDA-cleared and CE-marked diagnostic products worldwide.